Cas no 668971-24-2 (Benzoic acid,5-cyano-2-[[[5-(3-methyl-2-thienyl)-3-isoxazolyl]carbonyl]amino]-)
668971-24-2 structure
Product Name:Benzoic acid,5-cyano-2-[[[5-(3-methyl-2-thienyl)-3-isoxazolyl]carbonyl]amino]-
CAS No:668971-24-2
MF:C17H11N3O4S
MW:353.351942300797
CID:1713325
Update Time:2024-08-30
Benzoic acid,5-cyano-2-[[[5-(3-methyl-2-thienyl)-3-isoxazolyl]carbonyl]amino]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,5-cyano-2-[[[5-(3-methyl-2-thienyl)-3-isoxazolyl]carbonyl]amino]-
- Benzoic acid, 5-cyano-2-[[[5-(3-methyl-2-thienyl)-3-isoxazolyl]carbonyl]amino]-
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- Inchi: 1S/C17H11N3O4S/c1-9-4-5-25-15(9)14-7-13(20-24-14)16(21)19-12-3-2-10(8-18)6-11(12)17(22)23/h2-7H,1H3,(H,19,21)(H,22,23)
- InChI Key: BXQCUBGKWHDAJO-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(C#N)=CC=C1NC(C1C=C(C2SC=CC=2C)ON=1)=O
Computed Properties
- Exact Mass: 353.04713
Experimental Properties
- Density: 1.52±0.1 g/cm3(Predicted)
- Boiling Point: 524.9±50.0 °C(Predicted)
- PSA: 116.22
- pka: 2.65±0.36(Predicted)
Benzoic acid,5-cyano-2-[[[5-(3-methyl-2-thienyl)-3-isoxazolyl]carbonyl]amino]- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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